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Vitamin D and derivatives
Vitamin D, also known as calciferol, is a fat-soluble vitamin essential for the maintenance of healthy bones and teeth. It plays a crucial role in calcium absorption, promoting strong skeletal structure. Vitamin D exists in several forms; the most bioactive form is Vitamin D3 (cholecalciferol), which can be synthesized in the skin upon exposure to sunlight or obtained through dietary sources such as fatty fish, egg yolks, and fortified foods.
Vitamin D2 (ergocalciferol) is another important form often used in supplements. Both forms are converted by the liver into 25-hydroxyvitamin D (calcidiol), which further undergoes hydroxylation in the kidneys to become 1,25-dihydroxyvitamin D3 (calcitriol), the biologically active metabolite.
The derivatives of Vitamin D, such as calcipotriol and calcipotriene, are used in dermatological applications for treating psoriasis. These compounds exhibit anti-inflammatory and immunomodulatory effects, making them effective in reducing skin lesions and improving overall skin health.
In summary, Vitamin D and its derivatives play essential roles in bone health, calcium metabolism, and skin conditions, offering a wide range of potential therapeutic benefits when used appropriately.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
